![molecular formula C5H6N4O B1313719 Pyrimidine-2-carbohydrazide CAS No. 87362-28-5](/img/structure/B1313719.png)
Pyrimidine-2-carbohydrazide
Overview
Description
Pyrimidine-2-carbohydrazide is a chemical compound with the CAS Number: 87362-28-5 and a molecular weight of 138.13 . It is a derivative of pyrimidine, an aromatic heterocyclic organic compound similar to pyridine .
Synthesis Analysis
There are numerous methods for the synthesis of pyrimidines . A simple and convenient method for the synthesis of several 2-substituted pyrimidine-5-carboxylic esters has been reported . In this approach, the sodium salt of 3,3-dimethoxy-2-methoxycarbonylpropen-1-ol is treated with various amidinium salts to produce the target compounds .
Molecular Structure Analysis
Spectroscopic details on the molecular structure of pyrimidine‑2‑thiones heterocyclic compounds have been studied . Computational tools in investigating of spectral heterocyclic compounds ranges based on pyrimidine‑2‑thiones, take some importance in identifying their molecular and electronic behavior .
Chemical Reactions Analysis
Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory . Anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators .
Scientific Research Applications
1. Synthesis of Novel Compounds and Their Potential Biological Activities
- Pyrimidine-2-carbohydrazide derivatives have been synthesized and explored for various biological activities. Studies such as the one by Aly et al. (2018) have detailed the synthesis of fused pyrimidinone derivatives, Schiff base ligands, and their complexes, which were tested for anticancer activity against human epithelial colorectal adenocarcinoma cells, demonstrating promising results (Aly, Taha, El-Deeb, & Alshehri, 2018).
2. Role in Chemotherapy Research
- Pyrimidine-based compounds, such as those involving this compound, play a crucial role in chemotherapy research. For instance, Ajani et al. (2019) synthesized derivatives for potential anti-plasmodial activity, highlighting the importance of pyrimidine in AIDS chemotherapy (Ajani, Owolabi, Jolayemi, Audu, & Ogunleye, 2019).
3. Antimicrobial and Antitumor Activities
- The synthesis of this compound derivatives and their evaluation for antimicrobial and antitumor activities have been a focus in recent research. Kethireddy et al. (2015) synthesized hydrazone derivatives and tested them for antibacterial activity, showing effectiveness against several bacterial strains (Kethireddy, Eppakayala, & Maringanti, 2015).
4. Synthesis and Characterization of New Derivatives
- Research efforts like those by Verma and Verma (2022) have been dedicated to synthesizing new families of pyrimidine derivatives. These derivatives have been characterized and evaluated for their potential in antimicrobial and anticancer applications (Verma & Verma, 2022).
Safety and Hazards
Future Directions
Pyrimidine derivatives have shown a broad range of activities including anticancer, antibacterial, CNS depressive, anticonvulsant, and antipyretic activities . This has generated interest among researchers in synthesising a variety of pyrimidine derivatives . The development of more potent and efficacious anticancer drugs with pyrimidine scaffold is a potential future direction .
Mechanism of Action
Target of Action
Pyrimidine-2-carbohydrazide, like other pyrimidine derivatives, is known to have anticancer activity . The primary targets of this compound are cancer cells, particularly those that are resistant to existing drugs . The compound’s interaction with these cells is crucial in its role as a potential anticancer agent.
Mode of Action
This compound interacts with its targets, the cancer cells, by upregulating the expression of p-53 and downregulating the expression of caspase-3 . This leads to cell cycle arrest and further apoptosis, resulting in the destruction of cancer cells . The compound increases the p-53 expression by 3–4-folds compared to the 2-folds of DOX .
Biochemical Pathways
This compound affects the biochemical pathways involved in cancer pathogenesis. Pyrimidine, a privileged scaffold, plays a vital role in various biological procedures as well as in cancer pathogenesis . Due to its resemblance in structure with the nucleotide base pair of DNA and RNA, it is recognized as a valuable compound in the treatment of cancer .
Result of Action
The result of this compound’s action is the destruction of cancer cells. By upregulating the expression of p-53 and downregulating the expression of caspase-3, this compound induces cell cycle arrest and apoptosis, leading to the destruction of cancer cells .
Biochemical Analysis
Biochemical Properties
Pyrimidine-2-carbohydrazide plays a crucial role in biochemical reactions, particularly in the synthesis of hydrazone derivatives. These derivatives exhibit a wide range of biological activities, including antimicrobial and antitumor properties . This compound interacts with enzymes such as hydrolases and oxidoreductases, facilitating the formation of hydrazone bonds. These interactions are essential for the compound’s biological activity, as they enable the formation of stable complexes with target biomolecules.
Cellular Effects
This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. The compound has been shown to inhibit the growth of certain cancer cell lines by inducing apoptosis and disrupting cell cycle progression . Additionally, this compound affects cell signaling pathways by modulating the activity of key signaling proteins, leading to altered gene expression and metabolic changes.
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with specific biomolecules, such as enzymes and receptors. The compound binds to the active sites of enzymes, inhibiting their activity and preventing the progression of biochemical reactions . This inhibition can lead to changes in gene expression and cellular function. This compound also interacts with DNA, causing structural changes that affect transcription and replication processes.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time due to its stability and degradation. The compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods, leading to a decrease in its biological activity . Long-term studies have shown that this compound can have lasting effects on cellular function, including sustained inhibition of cell growth and altered metabolic activity.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound exhibits minimal toxicity and significant therapeutic effects, such as antimicrobial and antitumor activity . At high doses, this compound can cause adverse effects, including toxicity and organ damage. These threshold effects highlight the importance of dosage optimization in therapeutic applications.
Properties
IUPAC Name |
pyrimidine-2-carbohydrazide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N4O/c6-9-5(10)4-7-2-1-3-8-4/h1-3H,6H2,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQEIYNHQKWEZKR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(N=C1)C(=O)NN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40457852 | |
Record name | Pyrimidine-2-carbohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40457852 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
87362-28-5 | |
Record name | Pyrimidine-2-carbohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40457852 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | pyrimidine-2-carbohydrazide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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